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Compound of Interest

Compound Name: FAD-Na2;FAD sodium salt

Cat. No.: B15286175

For scientists and researchers in drug development, the quality and consistency of reagents
are paramount. Flavin adenine dinucleotide (FAD) sodium salt, a critical coenzyme in
numerous cellular metabolic pathways, is no exception. Its purity and integrity can significantly
impact experimental outcomes. This guide provides a comparative analysis of FAD sodium salt
from various suppliers, supported by experimental data and detailed protocols to aid
researchers in making informed purchasing decisions.

Comparative Analysis of FAD Sodium Salt
Specifications

To provide a clear comparison, the following table summarizes the certificate of analysis (CoA)
specifications for FAD sodium salt from prominent suppliers. It is important to note that while
some suppliers provide lot-specific CoAs with precise values, others offer a guaranteed range.
For the most accurate and up-to-date information, researchers should always request the CoA
for the specific lot they intend to purchase.
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Parameter

Supplier A
(Example Data)

Supplier B (Typical
Specification)

Supplier C (Typical
Specification)

Purity (by HPLC) 99.7% >95% >98%
Water Content (Karl N
) 3.2% <10% Not Specified

Fischer)

Yellow to orange Orange to dark
Appearance ) ) Conforms to standard

crystalline solid orange powder

B Soluble in water (50 ) Soluble in PBS (pH

Solubility Soluble in water

mg/mL) 7.2, 10 mg/mL)[1]
Identity (IR, NMR,

Conforms Conforms Conforms

Mass Spec, UV)

Key Quality Attributes and Experimental Protocols

The critical quality attributes for FAD sodium salt are its purity, water content, and the absence

of impurities. These are typically assessed using High-Performance Liquid Chromatography
(HPLC) and Karl Fischer titration.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

HPLC is the gold standard for assessing the purity of FAD sodium salt and separating it from

potential impurities or degradation products.

Experimental Protocol:

 Instrumentation: A standard HPLC system equipped with a UV-Vis detector is required.

e Column: A C18 reversed-phase column is typically used.

* Mobile Phase: A common mobile phase consists of a gradient of an aqueous buffer (e.g.,

ammonium acetate or potassium phosphate) and an organic solvent like methanol or

acetonitrile.
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o Sample Preparation: A known concentration of the FAD sodium salt is dissolved in the
mobile phase or a compatible solvent.

« Injection and Detection: The sample is injected onto the column, and the elution of FAD is
monitored by its characteristic absorbance at approximately 260 nm and 450 nm.

e Quantification: The purity is calculated by comparing the peak area of FAD to the total peak
area of all components in the chromatogram.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

Sample Preparation HPLC Analysis Data Analysis

Dissolve FAD-Na Salt |—> Filter Sample |—>| Inject onto C18 Column |—> Gradient Elution |—>| UV-Vis Detection |—> Integrate Peak Areas |—>

Calculate Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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